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Compound of Interest

Compound Name: N,N-Dimethylsulfamide-d6

Cat. No.: B563673 Get Quote

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals on the procurement and application of N,N-Dimethylsulfamide-d6.

This deuterated internal standard is critical for the accurate quantification of its non-labeled

counterpart, N,N-Dimethylsulfamide (DMS), a compound of increasing environmental interest.

Introduction to N,N-Dimethylsulfamide-d6
N,N-Dimethylsulfamide-d6 (CAS: 1189689-95-9) is a stable isotope-labeled form of N,N-

Dimethylsulfamide. Its primary application in research and analytical chemistry is as an internal

standard for isotope dilution mass spectrometry (IDMS) techniques, most commonly with liquid

chromatography-tandem mass spectrometry (LC-MS/MS). The use of a deuterated standard is

the gold standard for compensating for matrix effects and variations in sample preparation and

instrument response, ensuring highly accurate and precise quantification of the target analyte,

DMS.

Suppliers and Quality Specifications
A number of reputable suppliers provide N,N-Dimethylsulfamide-d6 for research and

analytical purposes. The quality and purity of the standard are paramount for reliable results.

Below is a summary of key suppliers and their typical product specifications.
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Supplier CAS Number
Molecular
Formula

Molecular
Weight

Product
Format

LGC

Standards[1][2]
1189689-95-9 C₂D₆H₂N₂O₂S 130.199 Neat

HPC Standards

Inc[3][4]
1189689-95-9 C₂H₂D₆N₂O₂S 130.20 g/mol Neat (10mg)

Santa Cruz

Biotechnology[5]
1189689-95-9 C₂H₂D₆N₂O₂S 130.20 -

Pharmaffiliates[6] 1189689-95-9 C₂H₂D₆N₂O₂S 130.2 -

Note: Researchers should always request a Certificate of Analysis (CoA) from the supplier for

detailed purity information and lot-specific data.

Experimental Protocol: Quantification of N,N-
Dimethylsulfamide (DMS) in Water Samples by LC-
MS/MS using N,N-Dimethylsulfamide-d6 as an
Internal Standard
The following protocol is a generalized procedure for the analysis of DMS in aqueous matrices,

adapted from established analytical methodologies.[7][8]

Materials and Reagents
N,N-Dimethylsulfamide (DMS) analytical standard

N,N-Dimethylsulfamide-d6 (DMS-d6) internal standard

LC-MS grade methanol, acetonitrile, water, and formic acid

Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB) for samples requiring pre-

concentration

Standard laboratory glassware and equipment
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Standard Preparation
Primary Stock Solutions: Prepare individual stock solutions of DMS and DMS-d6 in methanol

at a concentration of 1 mg/mL.

Working Standard Solutions: Create a series of working standard solutions of DMS by serial

dilution of the stock solution in a suitable solvent (e.g., 50:50 water/methanol) to construct a

calibration curve.

Internal Standard Spiking Solution: Prepare a working solution of DMS-d6 at a concentration

appropriate for spiking into all samples, standards, and blanks.

Sample Preparation
Two common approaches for sample preparation are direct injection and solid-phase extraction

(SPE).

Protocol 1: Direct Injection (for higher concentration samples)

Collect water samples in clean glass bottles.

Allow the sample to equilibrate to room temperature.

For each 1 mL of water sample, add a predetermined volume of the DMS-d6 internal

standard working solution.

Vortex to mix.

Transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) (for trace-level detection)

To a 500 mL water sample, add the DMS-d6 internal standard.

Condition an SPE cartridge according to the manufacturer's instructions.

Load the sample onto the SPE cartridge.

Wash the cartridge to remove interfering matrix components.
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Elute the DMS and DMS-d6 from the cartridge with an appropriate solvent (e.g.,

methanol).

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: A C18 column suitable for polar compounds.

Mobile Phase: A gradient of water and methanol or acetonitrile with a small amount of

formic acid is typically used.

Flow Rate: Dependent on the column dimensions.

Injection Volume: Typically 5-20 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive mode.

Analysis Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor and product ions for both DMS and DMS-d6 must be

determined by direct infusion of the standards. Two transitions are typically monitored for

each analyte for quantification and confirmation.

Data Analysis
Construct a calibration curve by plotting the peak area ratio of DMS to DMS-d6 against the

concentration of the DMS standards.

Quantify the DMS concentration in the samples by comparing the peak area ratio of the

analyte to the internal standard against the calibration curve.
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Experimental Workflow Diagram
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Caption: Workflow for the quantification of N,N-Dimethylsulfamide (DMS) using an internal

standard.

Logical Relationship of Isotope Dilution
The principle of isotope dilution analysis is based on the addition of a known amount of an

isotopically enriched standard (the "spike") to a sample containing the analyte of unknown

concentration. By measuring the isotope ratio of the mixture, the original concentration of the

analyte can be determined with high accuracy.
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Caption: The logical principle of isotope dilution mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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